molecular formula C13H9BrFNO3 B8443732 1-Benzyloxy-4-bromo-2-fluoro-5-nitrobenzene

1-Benzyloxy-4-bromo-2-fluoro-5-nitrobenzene

Cat. No.: B8443732
M. Wt: 326.12 g/mol
InChI Key: OWRQZVFNWKTUOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyloxy-4-bromo-2-fluoro-5-nitrobenzene is a useful research compound. Its molecular formula is C13H9BrFNO3 and its molecular weight is 326.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H9BrFNO3

Molecular Weight

326.12 g/mol

IUPAC Name

1-bromo-5-fluoro-2-nitro-4-phenylmethoxybenzene

InChI

InChI=1S/C13H9BrFNO3/c14-10-6-11(15)13(7-12(10)16(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8H2

InChI Key

OWRQZVFNWKTUOL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C=C(C(=C2)[N+](=O)[O-])Br)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of 4-bromo-2-fluoro-5-nitrophenol (prepared according to WO2004/014361, 10 g, 42.3 mmol) and cesium carbonate (16.42 g, 50.4 mmol) in DMF (80 mL), was stirred at room temperature and treated with benzyl bromide (5.5 g, 46.5 mmol) and the mixture was stirred/sonicated at room temperature for 2 hours (˜30 mins sonication). The DMF was evaporated and water and ethyl acetate were added and the product was extracted into ethyl acetate. The combined extracts were washed with sodium bicarbonate solution, dried (Na2SO4) and concentrated. Trituration of the solid with diethyl ether (3×) and drying gave the title compound (D4), (12.50 g).
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10 g
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cesium carbonate
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80 mL
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5.5 g
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